Cas no 63931-88-4 (1H-1,2,4-Benzotriazepine-3-carboxylicacid, 4,5-dihydro-5-oxo-4-phenyl-, 2-(dimethylamino)ethyl ester)

• Product Name: 1H-1,2,4-Benzotriazepine-3-carboxylicacid, 4,5-dihydro-5-oxo-4-phenyl-, 2-(dimethylamino)ethyl ester
• CAS No: 63931-88-4
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 510324
• Update Time: 2026-04-29

1H-1,2,4-Benzotriazepine-3-carboxylicacid, 4,5-dihydro-5-oxo-4-phenyl-, 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Benzotriazepine-3-carboxylicacid, 4,5-dihydro-5-oxo-4-phenyl-, 2-(dimethylamino)ethyl ester
• 2-(dimethylamino)ethyl 5-oxo-4-phenyl-1H-1,2,4-benzotriazepine-3-carboxylate

Computed Properties

• Exact Mass: 352.1537
• Monoisotopic Mass: 352.153541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2

Experimental Properties

• Density: 1.24
• Boiling Point: 496.1°Cat760mmHg
• Flash Point: 253.9°C
• Refractive Index: 1.617
• PSA: 74.24